Ethyl 5-[(4-chloro-3-nitrophenyl)sulfonyl-phenoxycarbonylamino]-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-[(4-chloro-3-nitrophenyl)sulfonyl-phenoxycarbonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C25H19ClN2O9S/c1-3-35-24(29)23-15(2)36-22-12-9-16(13-19(22)23)27(25(30)37-17-7-5-4-6-8-17)38(33,34)18-10-11-20(26)21(14-18)28(31)32/h4-14H,3H2,1-2H3
• InChI Key: FAFMNKJWIYHVBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)N(C(=O)OC3=CC=CC=C3)S(=O)(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-])C
• Molecular Formula: C25H19ClN2O9S
• Molecular Weight: 558.9 g/mol

Description

Ethyl 5-[(4-chloro-3-nitrophenyl)sulfonyl-phenoxycarbonylamino]-2-methyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C25H19ClN2O9S and its molecular weight is 558.94. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Methods

• A study discusses the facile and inexpensive synthesis of novel methylenedioxy-bearing benzofuran derivatives through a one-pot reaction, highlighting the utility of similar compounds in various synthetic applications (Gao, Liu, Jiang, & Li, 2011).

Applications in Heterocyclic Chemistry

• Benzofuran derivatives have been synthesized from ethyl 2-acylphenoxyacetates, showcasing a method that could potentially apply to Ethyl 5-[(4-chloro-3-nitrophenyl)sulfonyl-phenoxycarbonylamino]-2-methyl-1-benzofuran-3-carboxylate for the creation of bioactive molecules (Suzuki, 1985).

Role in Dye and Pigment Chemistry

• A study on azo dyes derived from certain ethyl compounds, including discussions on electronic spectra and coloristic properties, could provide insights into the application of this compound in dye manufacturing (Penchev et al., 1992).

Advanced Organic Synthesis

• Synthesis and potent anti-HIV-1 activity of novel analogues, highlighting the compound's relevance in medicinal chemistry for developing antiviral agents (Danel et al., 1996).

Catalysis Research

• The compound has potential use in catalysis research , as shown by a study on a novel catalyst in the preparation of certain carboxylates, suggesting its utility in enhancing reaction efficiencies (Safaei‐Ghomi, Enayat-Mehri, & Eshteghal, 2017).

Photocatalytic Applications

• Research indicating that oxyfluorfen and similar compounds require light for activation, suggests the potential of this compound in photocatalytic applications , especially in agriculture (Devlin, Karczmarczyk, & Zbieć, 1983).

Chemical Modification and Binding Studies

• Studies on the binding sites of hypoglycemic sulfonylureas and related compounds might shed light on the interactions and binding efficiencies of similar compounds, contributing to the understanding of their potential therapeutic applications (Brown & Foubister, 1984).

Mechanism of Action

Biochemical Pathways

• Antiviral Activity : Derivatives of indole have shown antiviral properties. For instance, methyl 6-amino-4-isobutoxy-1 H -indole-2-carboxylate inhibits influenza A virus .
• Other Activities : Indole derivatives exhibit anti-inflammatory, anticancer, antioxidant, antimicrobial, and antidiabetic effects .